molecular formula C8H8BrClN2O B1511934 N-(2-Amino-4-bromophenyl)-2-chloroacetamide CAS No. 854583-92-9

N-(2-Amino-4-bromophenyl)-2-chloroacetamide

Cat. No.: B1511934
CAS No.: 854583-92-9
M. Wt: 263.52 g/mol
InChI Key: ZBBRBXSKMWHWSS-UHFFFAOYSA-N
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Description

N-(2-Amino-4-bromophenyl)-2-chloroacetamide is a useful research compound. Its molecular formula is C8H8BrClN2O and its molecular weight is 263.52 g/mol. The purity is usually 95%.
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Properties

CAS No.

854583-92-9

Molecular Formula

C8H8BrClN2O

Molecular Weight

263.52 g/mol

IUPAC Name

N-(2-amino-4-bromophenyl)-2-chloroacetamide

InChI

InChI=1S/C8H8BrClN2O/c9-5-1-2-7(6(11)3-5)12-8(13)4-10/h1-3H,4,11H2,(H,12,13)

InChI Key

ZBBRBXSKMWHWSS-UHFFFAOYSA-N

SMILES

C1=CC(=C(C=C1Br)N)NC(=O)CCl

Canonical SMILES

C1=CC(=C(C=C1Br)N)NC(=O)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ferrous powder (19.8 g, 354 mmol), ammonium chloride (1.1 g, 19.7 mmol) and acetic acid (4.9 ml, 86.5 mmol) were suspended in 300 ml water and stirred at 50° C. for 15 min. To this mixture, a solution of N-(4-bromo-2-nitrophenyl)-2-chloroacetamide (11.5 g, 39.3 mmol) in 100 ml DMF was added quickly. After stirring for 15 min, the mixture was basified to pH 9 with aqueous sodium carbonate solution. The remaining solids were filtered and washed with water and ethyl acetate. Extraction of the water layer with ethyl acetate, washing of the combined organic layers with brine, drying over MgSO4, removing the solvent under reduced pressure and purification of the crude product by flash chromatography on silica gel (petroleum ether/ethyl acetate, 1/1) yielded N-(2-amino-4-bromophenyl)-2-chloroacetamide (4.5 g, 17.0 mmol, 43%) as an off-white solid.
[Compound]
Name
Ferrous
Quantity
19.8 g
Type
reactant
Reaction Step One
Quantity
1.1 g
Type
reactant
Reaction Step Two
Quantity
4.9 mL
Type
reactant
Reaction Step Three
Quantity
11.5 g
Type
reactant
Reaction Step Four
Name
Quantity
100 mL
Type
solvent
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
Quantity
300 mL
Type
solvent
Reaction Step Six

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